N-(2-Chloroethyl)-N'-[4-(4-hydroxybutyl)phenyl]urea

• CAS No.: 161194-44-1
• Molecular Formula: C13H19ClN2O2
• Molecular Weight: 270.75 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-[4-(4-hydroxybutyl)phenyl]urea
• InChI: InChI=1S/C13H19ClN2O2/c14-8-9-15-13(18)16-12-6-4-11(5-7-12)3-1-2-10-17/h4-7,17H,1-3,8-10H2,(H2,15,16,18)
• InChI Key: WZGQIHSPCUXDHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCCO)NC(=O)NCCCl

Description

N-(2-Chloroethyl)-N'-[4-(4-hydroxybutyl)phenyl]urea is a useful research compound. Its molecular formula is C13H19ClN2O2 and its molecular weight is 270.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(p-amino phenyl) butanol (2 g in 125 mL of ethyl ether) is added dropwise 1.25 g of 2-chloroethyl isocyanate. This solution is stirred for 3 h at room temperature, cooled at -20° C., and faltered. A white solid of 4-{p-[3-(2-chloroethyl)ureido]phenyl}butanol is separated and recrystallized from ethanol (white flakes), yield 55%, mp 123°-124° C., IR (KBr pellet): 3300 (NH), 1730 (C=O, ester), and 1640 cm-1 (C=O, ureido); 1H NMR (DMSO-d6): 8.65 (s, 1p, ArNH), 7.4-7.0 (dd, 4p, p-substituted Ar), 6.4 (broad t, 1p, NHCH2), 3.7-3.4 (m, 6p, ArCH2 and NHCH2CH2Cl), 2.85 (t, 2p, CH2OH), 2.3 (s, 1p, CH2OH), 1.85 (q, 2p, CH2CH2CH2), 1.45 (q, 2p, CH2CH2OH)